Cas no 1255147-34-2 (3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide)

3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide is a heterocyclic compound featuring a pyrazole core substituted with chloro, methyl, and carbohydrazide functional groups. This structure imparts versatility in synthetic applications, particularly as a key intermediate in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The reactive hydrazide moiety enables further derivatization, facilitating the synthesis of hydrazones, heterocycles, and other functionalized derivatives. Its chloro and methyl substituents enhance stability and reactivity, making it suitable for selective transformations. The compound is valued for its role in medicinal chemistry, where it serves as a scaffold for bioactive molecule development. High purity and consistent quality ensure reliable performance in research and industrial processes.
3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide structure
1255147-34-2 structure
Product Name:3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide
CAS No:1255147-34-2
MF:C5H7ClN4O
MW:174.588279008865
MDL:MFCD16992555
CID:4691415
Update Time:2025-05-22

3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-1-methyl-1H-pyrazole-4-carbohydrazide
    • 3-chloro-1-methylpyrazole-4-carbohydrazide
    • FCH925471
    • T4131
    • 1H-pyrazole-4-carboxylic acid, 3-chloro-1-methyl-, hydrazide
    • 3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide
    • MDL: MFCD16992555
    • Inchi: 1S/C5H7ClN4O/c1-10-2-3(4(6)9-10)5(11)8-7/h2H,7H2,1H3,(H,8,11)
    • InChI Key: IBBJIYFPZOBAQA-UHFFFAOYSA-N
    • SMILES: ClC1C(C(NN)=O)=CN(C)N=1

Computed Properties

  • Exact Mass: 174.031
  • Monoisotopic Mass: 174.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.9

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Additional information on 3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide

3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide (CAS No. 1255147-34-2): A Versatile Chemical Intermediate for Modern Applications

3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide (CAS No. 1255147-34-2) is a specialized pyrazole derivative that has gained significant attention in pharmaceutical and agrochemical research. This heterocyclic compound serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of novel crop protection agents and pharmaceutical intermediates.

The molecular structure of 3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide features a unique combination of chloro-substituted pyrazole core and carbohydrazide functional group, making it particularly valuable for medicinal chemistry applications. Researchers are increasingly interested in this compound due to its potential in creating selective enzyme inhibitors, which aligns with current trends in precision medicine and targeted drug development.

In the agricultural sector, derivatives of 1255147-34-2 have shown promise in developing new-generation pesticide formulations. With growing concerns about food security and sustainable agriculture, this compound's potential in creating environmentally friendly crop protection solutions has become a hot research topic. Its mechanism of action often involves interference with specific metabolic pathways in pests, offering selective toxicity advantages over broader-spectrum alternatives.

The synthesis of 3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide typically involves multi-step organic reactions starting from commercially available pyrazole precursors. Recent advancements in green chemistry have led to improved synthetic routes that reduce waste and improve yields, addressing the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Analytical characterization of CAS 1255147-34-2 typically employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the high purity required for pharmaceutical applications, where even trace impurities can significantly impact biological activity. The compound's physicochemical properties, including solubility and stability profiles, make it particularly suitable for formulation development.

Market demand for 3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide has been steadily increasing, driven by the expanding generic pharmaceuticals sector and ongoing agrochemical innovation. Manufacturers are responding by scaling up production while maintaining strict quality control standards to meet the requirements of global regulatory agencies.

From a research perspective, this compound continues to reveal new possibilities. Recent studies have explored its potential in metal-organic frameworks and as a ligand in coordination chemistry, opening doors to applications in material science and catalysis. Such diverse applications highlight the compound's versatility beyond its traditional uses.

The storage and handling of 1255147-34-2 require standard laboratory precautions for organic compounds. Proper chemical storage conditions typically include protection from moisture and maintenance at controlled temperatures to ensure long-term stability. These considerations are particularly important for bulk quantities used in industrial applications.

Looking ahead, 3-Chloro-1-methyl-1H-pyrazole-4-carbohydrazide is poised to maintain its importance in chemical research and industrial applications. As synthetic methodologies advance and new biological targets are identified, this compound will likely find expanded roles in addressing contemporary challenges in human health and agricultural productivity.

For researchers and manufacturers seeking reliable sources of CAS 1255147-34-2, it's essential to partner with suppliers who can provide comprehensive analytical data and consistent batch-to-batch quality. The compound's growing applications underscore the importance of establishing robust supply chains to support ongoing and future research initiatives across multiple industries.

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